Cas no 65602-18-8 ((2-oxopropyl)(triphenyl)phosphonium iodide)

(2-oxopropyl)(triphenyl)phosphonium iodide structure
65602-18-8 structure
Product Name:(2-oxopropyl)(triphenyl)phosphonium iodide
CAS No:65602-18-8
MF:C21H20IOP
MW:446.261138916016
CID:1692974
PubChem ID:3050055
Update Time:2025-04-21

(2-oxopropyl)(triphenyl)phosphonium iodide Chemical and Physical Properties

Names and Identifiers

    • (2-oxopropyl)(triphenyl)phosphonium iodide
    • 2-oxopropyl(triphenyl)phosphanium,iodide
    • ACETONYLTRIPHENYLPHOSPHONIUM IODIDE
    • DTXSID00984179
    • Phosphonium, acetonyltriphenyl-, iodide
    • (2-Oxopropyl)triphenylphosphonium iodide
    • 65602-18-8
    • (2-Oxopropyl)(triphenyl)phosphanium iodide
    • (2-Oxopropyl)triphenylphosphoniumiodide
    • Inchi: 1S/C21H20OP.HI/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16H,17H2,1H3;1H/q+1;/p-1
    • InChI Key: VFKIBTLHGDESLT-UHFFFAOYSA-M
    • SMILES: [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=O

Computed Properties

  • Exact Mass: 425.8727
  • Monoisotopic Mass: 446.02965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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